![molecular formula C18H19F2NO2S2 B2954850 4-((2,6-Difluorophenyl)sulfonyl)-7-(o-tolyl)-1,4-thiazepane CAS No. 1706005-27-7](/img/structure/B2954850.png)
4-((2,6-Difluorophenyl)sulfonyl)-7-(o-tolyl)-1,4-thiazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((2,6-Difluorophenyl)sulfonyl)-7-(o-tolyl)-1,4-thiazepane is a chemical compound that belongs to the class of thiazepanes. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.
Scientific Research Applications
Environmental Persistence and Toxicology
4-((2,6-Difluorophenyl)sulfonyl)-7-(o-tolyl)-1,4-thiazepane belongs to a class of chemicals with significant environmental persistence and potential for bioaccumulation. Perfluorinated compounds, which share structural similarities with the compound , have been extensively studied for their environmental behavior and toxicological effects. These studies reveal that such chemicals resist environmental degradation, leading to widespread distribution in aquatic environments. The persistence of these compounds raises concerns regarding their bioaccumulative properties and potential toxicological effects on wildlife and humans. Research has shown that perfluorinated compounds can affect developmental, reproductive, and systemic health outcomes, underscoring the need for careful consideration of their environmental and health impacts (Lau, Butenhoff, & Rogers, 2004; Liu & Avendaño, 2013).
Chemical Stability and Applications
The chemical stability of 4-((2,6-Difluorophenyl)sulfonyl)-7-(o-tolyl)-1,4-thiazepane is a key feature that contributes to its wide range of industrial and commercial applications. The sulfonamide group present in this compound is a common moiety in many clinically used drugs, indicating its importance in pharmaceutical applications. The structural motif of sulfonamides, including their stability and reactivity, makes them valuable in the development of new medications and therapeutic agents. Such compounds are being explored for various uses, including as antiglaucoma agents, in cancer therapy, and in the treatment of other diseases, highlighting the dual aspects of utility and concern associated with their environmental persistence and potential health impacts (Carta, Scozzafava, & Supuran, 2012).
Environmental and Health Risk Assessment
The environmental and health risk assessments of compounds like 4-((2,6-Difluorophenyl)sulfonyl)-7-(o-tolyl)-1,4-thiazepane necessitate a comprehensive understanding of their bioaccumulation, toxicological profiles, and potential for long-range environmental transport. Studies on similar perfluorinated compounds have shown that they can bioaccumulate in aquatic organisms, leading to elevated concentrations that may pose risks to both wildlife and humans. This highlights the importance of ongoing research into the environmental fate, bioaccumulation potential, and toxicological effects of these compounds to inform risk assessments and regulatory decisions aimed at protecting environmental and public health (Conder et al., 2008; Zeng et al., 2019).
properties
IUPAC Name |
4-(2,6-difluorophenyl)sulfonyl-7-(2-methylphenyl)-1,4-thiazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F2NO2S2/c1-13-5-2-3-6-14(13)17-9-10-21(11-12-24-17)25(22,23)18-15(19)7-4-8-16(18)20/h2-8,17H,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYJJSBIHJVTJBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCN(CCS2)S(=O)(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F2NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2,6-Difluorophenyl)sulfonyl)-7-(o-tolyl)-1,4-thiazepane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.